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Compound of Interest

Compound Name: Mercaptoacetaldehyde

Cat. No.: B1617137 Get Quote

Essential Safety and Handling Guide for
Mercaptoacetaldehyde
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like

Mercaptoacetaldehyde. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans to foster a secure research environment.

Physicochemical and Hazard Data
A clear understanding of Mercaptoacetaldehyde's properties is the first step toward safe

handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₂H₄OS [1]

Molecular Weight 76.12 g/mol [1]

Appearance Colorless liquid [2][3]

Boiling Point 84.0°C to 130°C at 760 mmHg [2][3]

Flash Point 21.67°C (71.00°F) TCC [3]

Solubility

Soluble in water, ethanol, and

ether.[2] Slightly soluble in

water.

[3]

Specific Gravity 1.112 to 1.118 @ 25°C [3]

Personal Protective Equipment (PPE)
When handling Mercaptoacetaldehyde, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety. The recommended PPE includes, but is not limited to,

the following:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be used in situations with a

high risk of splashing.[5][6]

Skin Protection: Chemical-resistant clothing, such as overalls, aprons, or a hooded two-piece

chemical splash suit, is mandatory.[4][6][7] Gloves are essential; use outer chemical-

resistant gloves and consider inner gloves for added protection.[7][8]

Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a

chemical fume hood.[4] If exposure limits are exceeded or symptoms of irritation occur, a full-

face respirator is necessary.[4][5]

Footwear: Chemical-resistant, steel-toed boots or shoes should be worn.[6][8]

It is critical to select PPE that is appropriate for the specific hazards of Mercaptoacetaldehyde
and the procedures being performed.[6]
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Operational and Disposal Plans
Handling and Storage
Proper handling and storage procedures are vital to prevent accidents and maintain the

chemical's stability.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to avoid the formation and

inhalation of vapors.[4]

Use non-sparking tools and take precautionary measures against static discharge.[9]

Avoid contact with skin, eyes, and clothing.[4][9]

Do not eat, drink, or smoke in areas where Mercaptoacetaldehyde is handled.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][9]

Keep away from heat, sparks, open flames, and hot surfaces.[9]

It is recommended to store at 2 - 8 °C.[9]

Disposal
Dispose of Mercaptoacetaldehyde and its containers in accordance with all applicable local,

state, and federal regulations.

Contact a licensed professional waste disposal service.[9]

Do not dispose of with household garbage or allow it to enter drains.[4][9]

Empty containers should be treated as unused product and disposed of accordingly.[9]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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First-Aid Measures
If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a doctor if irritation persists.[4]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[4]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Accidental Release Measures
In the case of a spill, follow these procedural steps:

Evacuate and Secure the Area: Immediately evacuate personnel from the spill area.[4]

Remove all sources of ignition.[4]

Ensure Adequate Ventilation: Ventilate the area of the spill.[10]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[4] Use an inert

absorbent material like sand or diatomaceous earth to contain the spill.[10]

Collect and Dispose: Collect the absorbed material using non-sparking tools and place it in a

suitable, closed container for disposal.[4][9][10]

Decontaminate the Area: Clean the spill area thoroughly.

The following diagram illustrates the logical workflow for handling a Mercaptoacetaldehyde
spill.
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Workflow for handling a Mercaptoacetaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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